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Compound of Interest

Compound Name: Lipid 114

Cat. No.: B15578202

Essential Safety and Handling Guide for Lipid 114

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Lipid 114. The following procedures are designed to
ensure safe operational handling and disposal.

Lipid 114 is an ionizable cationic lipid utilized in the formation of lipid nanoparticles (LNPs) for
applications such as siRNA delivery.[1][2] While a specific Safety Data Sheet (SDS) for Lipid
114 is not publicly available, the following guidelines are based on its chemical nature and
general best practices for handling lipid nanoparticles. This product is intended for research
use only and is not for human or veterinary use.[1]

Physicochemical and Storage Information

A summary of the known quantitative data for Lipid 114 is presented below. Proper storage is
critical to maintain its stability.
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Property Value Source
Storage Temperature -20°C [1][3]
Stability > 4 years (at -20°C) [1]
Formulation A solution in methyl acetate [1]
Molecular Formula CosH186N4010 [1]
Formula Weight 1544.5 g/mol [1]
Purity >98% [1]
Solubility Soluble in Methyl Acetate (=10 o
mg/mL)

Personal Protective Equipment (PPE)

A comprehensive PPE program is the last line of defense against potential exposure.[4] The
selection of PPE should be based on a thorough risk assessment of the specific procedures
being performed.
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PPE Category

Minimum Requirements

Recommended for Higher
Risk Scenarios

Hand Protection

Appropriate chemical-resistant
gloves. Gloves should be

inspected before use.

Double-gloving may be
appropriate. Glove selection
should consider resistance to
both the lipid and any solvents
used.[4]

Body Protection

A standard laboratory coat.

Chemical protective clothing
(CPC) made from a low dust-
retention fabric, such as
nonwoven textiles (e.g., high-

density polyethylene).[4][5]

Eye and Face Protection

Safety glasses with side

shields.

Tight-fitting, dustproof safety
goggles or a full-face respirator
to protect the eyes, especially
when there is a potential for

airborne dispersion.[5]

Respiratory Protection

Not generally required if

handled within a fume hood.

In cases of potential aerosol
generation outside of a
containment system, a NIOSH-
certified respirator is
recommended. The type of
respirator should be selected
based on the potential

exposure level.[4][5]

Operational Plan: Step-by-Step Handling

Procedures

e Preparation:

o Ensure all necessary PPE is readily available and in good condition.
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o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the methyl acetate solution.

o Have spill cleanup materials readily accessible.
e Handling Lipid 114:
o Before use, allow the vial to equilibrate to room temperature.

o As Lipid 114 is often supplied in a solvent, handle it as a flammable and potentially toxic
liquid. Avoid inhalation of vapors.

o Use appropriate, calibrated equipment for transferring the lipid solution to minimize spills
and ensure accuracy.

o After handling, thoroughly wash hands and any exposed skin with soap and water.[6]

e Spill Response:

[¢]

In the event of a small spill, use an absorbent material to clean the area.

[e]

For larger spills, evacuate the area and follow your institution's emergency procedures.

o

Utilize wet cleanup methods or a HEPA-filtered vacuum for any dried nanopatrticle
residues to avoid generating dust.[7] Do not dry sweep.

o

Collect all spill cleanup materials in a sealed, labeled container for proper disposal.[7]

Disposal Plan

Proper disposal of Lipid 114 and any materials that have come into contact with it is essential
to prevent environmental contamination.

o Waste Segregation:

o All materials contaminated with Lipid 114, including gloves, pipette tips, wipes, and empty
vials, should be considered nanomaterial-bearing waste.[8]

o Do not dispose of this waste in the regular trash or down the drain.[8]
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» Waste Collection and Labeling:

o Collect all solid and liquid waste in separate, leak-proof, and clearly labeled containers.[8]

[9]

o The container label should indicate that it contains nanomaterial waste and any other
associated chemical hazards (e.g., flammable solvent).[8]

o Keep waste containers sealed when not in use.[8]
e Final Disposal:
o Dispose of the waste through your institution's hazardous waste management program.[7]

o Nanopatrticle waste that is not classified as hazardous by the EPA may require
incineration.[7]

Workflow for Handling and Disposal of Lipid 114
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Caption: Workflow for the safe handling and disposal of Lipid 114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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